Cas no 20842-19-7 (5-Methylfuran-2-carbohydrazide)

• Product Name: 5-Methylfuran-2-carbohydrazide
• CAS No: 20842-19-7
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD01365944
• CID: 241681
• PubChem ID: 4159250
• Update Time: 2025-04-19

5-Methylfuran-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-Methylfuran-2-carbohydrazide
• 2-Furancarboxylic acid,5-methyl-, hydrazide
• 5-METHYL-2-FUROHYDRAZIDE
• 5-methyl-2-furancarbohydrazide
• 5-Methyl-furan-2-carbonsaeure-hydrazid
• 5-methylfuran-2-carboxylic acid hydrazide
• 5-Methyl-furan-2-carboxylic acid hydrazide
• AC1N4POV
• GEO-02887
• SureCN108236
• 20842-19-7
• EN300-102779
• BDBM458067
• CS-0058972
• GKMDPPXBCLAACF-UHFFFAOYSA-N
• 2-Furancarboxylic acid, 5-methyl-, hydrazide
• SB61763
• AS-41095
• A912135
• MFCD01365944
• US10752598, Example 9
• SCHEMBL108236
• DTXSID60400082
• 2-Furancarboxylicacid,5-methyl-,hydrazide(9CI)
• AKOS000295912
• ALBB-026658
• SY067731

• MDL： MFCD01365944
• Inchi： 1S/C6H8N2O2/c1-4-2-3-5(10-4)6(9)8-7/h2-3H,7H2,1H3,(H,8,9)
• InChI Key： GKMDPPXBCLAACF-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C(NN)=O

Computed Properties

• Exact Mass: 140.059
• Monoisotopic Mass: 140.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Boiling Point: 290.4±20.0°C at 760 mmHg

5-Methylfuran-2-carbohydrazide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C